Cas no 40953-14-8 (Oxazole, 2,5-diethyl-)

• Product Name: Oxazole, 2,5-diethyl-
• CAS No: 40953-14-8
• MF: C₇H₁₁NO
• MW: 125.168341875076
• CID: 332767
• PubChem ID: 3016237
• Update Time: 2025-04-19

Oxazole, 2,5-diethyl- Chemical and Physical Properties

Names and Identifiers

• Oxazole, 2,5-diethyl-
• 2,5-diethyloxazole
• 2,5-diethyl-1,3-oxazole
• DTXSID90193955
• 40953-14-8
• SCHEMBL3265214
• IQWHXRKZJXFLTB-UHFFFAOYSA-N
• EINECS 255-160-6
• Oxazole, 2,5-diethyl
• JM3AWP3V9A
• NS00056014

• Inchi： 1S/C7H11NO/c1-3-6-5-8-7(4-2)9-6/h5H,3-4H2,1-2H3
• InChI Key： IQWHXRKZJXFLTB-UHFFFAOYSA-N
• SMILES： O1C(CC)=NC=C1CC

Computed Properties

• Exact Mass: 125.08413
• Monoisotopic Mass: 125.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,5-disubstituted oxazoles